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Compound of Interest
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Cat. No.: B1666639 Get Quote

For Immediate Release

[City, State] – November 13, 2025 – A comprehensive technical guide has been compiled

detailing the discovery, isolation, and biological activities of agaric acid, a noteworthy

tricarboxylic acid derived from fungi. This whitepaper serves as an in-depth resource for

researchers, scientists, and drug development professionals, providing a historical account of

its discovery, detailed experimental protocols, and insights into its mechanisms of action.

Agaric acid, first isolated from the fungus Laricifomes officinalis (previously known as Fomes

laricis), has been a subject of scientific interest for over a century. This guide illuminates the

pioneering work of early researchers and outlines modern techniques for its extraction and

purification.

Historical Context and Discovery
The initial discovery and characterization of agaric acid can be traced back to the early 20th

century. In 1907, German chemists H. Thoms and J. Vogelsang published their seminal work

on the constituents of Fomes laricis, a fungus traditionally used in medicine. Through their

meticulous investigations, they successfully isolated and described a novel acidic compound,

which they named "Agaricinsäure" (agaric acid). Their work laid the foundation for all

subsequent research into this fascinating fungal metabolite.

Physicochemical Properties and Biological Activity
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Agaric acid (C₂₂H₄₀O₇) is a white, crystalline powder with a melting point of approximately 142

°C. It is sparingly soluble in cold water but more soluble in hot water and alcohol.

From a pharmacological perspective, agaric acid is recognized for its role as a potent inhibitor

of cellular respiration and lipid metabolism. It exerts its effects through two primary

mechanisms: the induction of the mitochondrial permeability transition and the inhibition of

acetyl-CoA carboxylase.

Data Presentation: Quantitative Analysis
To facilitate comparative analysis, the following table summarizes the key quantitative data

related to agaric acid.

Property Value Reference

Molecular Formula C₂₂H₄₀O₇ [General Knowledge]

Molar Mass 416.55 g/mol [General Knowledge]

Melting Point 142 °C (with decomposition) [General Knowledge]

Solubility in cold water Sparingly soluble [General Knowledge]

Solubility in hot water Soluble [General Knowledge]

Solubility in ethanol Soluble [General Knowledge]

IC₅₀ (Adenine Nucleotide

Translocase)
~3 µM (induces MPT) [1]

IC₅₀ (Acetyl-CoA Carboxylase) Data not available

Typical Yield from Fomes

officinalis
Data not available

Experimental Protocols
This section provides detailed methodologies for the extraction and analysis of agaric acid,

based on both historical accounts and modern laboratory practices.
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Protocol 1: Historical Isolation Method (Adapted from
Thoms and Vogelsang, 1907)
This protocol is a conceptual reconstruction based on the techniques available at the time of

the original discovery.

1. Material Preparation:

The fruiting bodies of Laricifomes officinalis are collected, cleaned of debris, and air-dried.

The dried fungal material is then ground into a fine powder.

2. Extraction:

The fungal powder is subjected to exhaustive extraction with a suitable organic solvent, such

as ethanol or diethyl ether, likely using a Soxhlet apparatus. This process is carried out for

several hours to ensure complete extraction of the desired compounds.

3. Purification:

The resulting crude extract is concentrated under reduced pressure to remove the solvent.

The residue is then treated with a basic aqueous solution (e.g., sodium carbonate) to convert

the acidic components, including agaric acid, into their water-soluble salts.

The aqueous solution is filtered to remove any insoluble impurities.

The filtrate is then acidified with a mineral acid (e.g., hydrochloric acid) to precipitate the free

acids.

The crude agaric acid precipitate is collected by filtration and washed with cold water.

4. Crystallization:

The crude acid is further purified by recrystallization from a suitable solvent, such as hot

water or aqueous ethanol, to yield pure, crystalline agaric acid.
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Protocol 2: Modern Isolation and Purification using
Solid-Phase Extraction (SPE)
This protocol outlines a contemporary approach to isolating agaric acid with higher purity and

efficiency.

1. Material Preparation and Extraction:

Prepare and extract the fungal material as described in Protocol 1 (Steps 1 & 2), using a

solvent such as methanol or ethanol.

2. Solid-Phase Extraction (SPE):

Condition a C18 SPE cartridge by passing methanol followed by deionized water through it.

Load the crude extract (dissolved in a minimal amount of the extraction solvent) onto the

conditioned SPE cartridge.

Wash the cartridge with a low-polarity solvent (e.g., hexane) to remove nonpolar impurities.

Elute the fraction containing agaric acid using a solvent of intermediate polarity, such as a

mixture of ethyl acetate and methanol.

Collect the eluate.

3. High-Performance Liquid Chromatography (HPLC) Purification:

Further purify the collected fraction using preparative reverse-phase HPLC.

Column: C18 column (e.g., 250 x 10 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile in water with 0.1% formic acid.

Detection: UV at 210 nm.

Collect the fractions corresponding to the agaric acid peak.

4. Final Steps:
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Pool the pure fractions and remove the solvent under reduced pressure to obtain pure

agaric acid.

Confirm the identity and purity of the isolated compound using analytical techniques such as

NMR and mass spectrometry.

Signaling Pathways and Mechanisms of Action
Agaric acid's biological effects are primarily attributed to its interaction with key cellular

components involved in metabolism and apoptosis.

Inhibition of Acetyl-CoA Carboxylase
Agaric acid is a known inhibitor of acetyl-CoA carboxylase (ACC), a key enzyme in the

biosynthesis of fatty acids. By blocking the activity of ACC, agaric acid disrupts the production

of malonyl-CoA, a critical building block for fatty acid synthesis. This inhibition leads to a

reduction in lipid synthesis and can have significant impacts on cellular growth and

proliferation. The precise mechanism of inhibition, whether competitive or allosteric, is an area

of ongoing investigation.
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Inhibition of Fatty Acid Synthesis by Agaric Acid
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Experimental Workflow for Agaric Acid Isolation and Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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